Cas no 133635-73-1 (4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)
133635-73-1 structure
Product Name:4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
CAS No:133635-73-1
MF:C14H23N3O4
MW:297.350123643875
CID:1233395
PubChem ID:453120
Update Time:2025-04-20
4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-
- 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-
- AC1L9QRN
- CTK4B8708
- 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine
- AG-D-68590
- 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-; 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-; AC1L9QRN; CTK4B8708; 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine; AG-D-68590;
- 133635-73-1
- 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(sec-butoxymethyl)pyrimidin-2-one
- DTXSID30928228
- 2',3'-dideoxy-5-(1-methylpropoxymethyl) cytidine
- 5-{[(Butan-2-yl)oxy]methyl}-1-[5-(hydroxymethyl)oxolan-2-yl]-4-imino-1,4-dihydropyrimidin-2-ol
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- Inchi: 1S/C14H23N3O4/c1-3-9(2)20-8-10-6-17(14(19)16-13(10)15)12-5-4-11(7-18)21-12/h6,9,11-12,18H,3-5,7-8H2,1-2H3,(H2,15,16,19)/t9?,11-,12+/m0/s1
- InChI Key: AMEMHOZQWMFZEH-CLGJWYQZSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C(N=C(C(COC(C)CC)=C1)N)=O
Computed Properties
- Exact Mass: 297.16899
- Monoisotopic Mass: 297.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 97.38
4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Suppliers
NewCan Biotech Limited
Gold Member
(CAS:133635-73-1)2',3'-Dideoxy-5-(1-Methylpropoxymethyl)Cytidine
Order Number:NC19639
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:15
Price ($):Price inquiry
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4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Recommended suppliers
NewCan Biotech Limited
(CAS:133635-73-1)2',3'-Dideoxy-5-(1-Methylpropoxymethyl)Cytidine
Purity:97%
Quantity:10g
Price ($):Inquiry